![molecular formula C19H17NO5 B7715810 (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate](/img/structure/B7715810.png)
(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate
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Overview
Description
(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate, also known as HM-3, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of quinoline-based compounds and has been found to possess potential therapeutic properties.
Mechanism of Action
Target of Action
Related compounds such as 6-methoxyquinoline derivatives have been reported to inhibit bacterial dna gyrase and topoisomerase . These enzymes play crucial roles in DNA replication, making them potential targets for antibacterial agents.
Mode of Action
It’s plausible that it interacts with its targets (like dna gyrase and topoisomerase) and inhibits their function, leading to the disruption of dna replication in bacteria .
Biochemical Pathways
Given its potential inhibitory effects on dna gyrase and topoisomerase, it could impact the dna replication pathway in bacteria .
Result of Action
If it indeed inhibits dna gyrase and topoisomerase, it could potentially lead to the disruption of dna replication in bacteria, thereby inhibiting their growth .
Advantages and Limitations for Lab Experiments
One of the major advantages of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate is its high purity, which makes it suitable for use in various lab experiments. It is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate. One potential area of exploration is the development of this compound analogs with improved solubility and bioavailability. Another area of interest is the investigation of this compound as a potential therapeutic agent for the treatment of neurodegenerative diseases. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions could be further explored.
Synthesis Methods
The synthesis of (2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate involves the reaction of 4-methoxybenzoic acid with 2-hydroxy-6-methoxyquinoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid with a purity of over 95%.
Scientific Research Applications
(2-hydroxy-6-methoxyquinolin-3-yl)methyl 4-methoxybenzoate has been extensively studied for its potential therapeutic properties. It has been found to possess antitumor, antiviral, and antimicrobial activities. In addition, it has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl 4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO5/c1-23-15-5-3-12(4-6-15)19(22)25-11-14-9-13-10-16(24-2)7-8-17(13)20-18(14)21/h3-10H,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNSCYVOIFYYHDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)OCC2=CC3=C(C=CC(=C3)OC)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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